Cas no 37924-88-2 (1,2-Benzisoxazole, 3-(bromomethyl)-5-nitro-)

• Product Name: 1,2-Benzisoxazole, 3-(bromomethyl)-5-nitro-
• CAS No: 37924-88-2
• MF: C₈H₅BrN₂O₃
• MW: 257.040900945663
• CID: 2938109
• Update Time: 2023-08-10

1,2-Benzisoxazole, 3-(bromomethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole, 3-(bromomethyl)-5-nitro-

• Inchi： 1S/C8H5BrN2O3/c9-4-7-6-3-5(11(12)13)1-2-8(6)14-10-7/h1-3H,4H2
• InChI Key： WIIIILFVAFMZQB-UHFFFAOYSA-N
• SMILES： BrCC1C2C=C(C=CC=2ON=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8